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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577163 Get Quote

This document provides critical safety, operational, and disposal information for AZ-PFKFB3-
67 quarterhydrate, a potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-

biphosphatase 3 (PFKFB3). The following procedures are designed to ensure the safety of

laboratory personnel and compliance with standard research laboratory practices.

Properties of AZ-PFKFB3-67 Quarterhydrate
A summary of the key quantitative data for AZ-PFKFB3-67 quarterhydrate is presented below.

This information is crucial for accurate experimental planning and safe handling.
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Property Value Reference

Molecular Weight 455.51 g/mol [1][2]

Formula C₂₆H₂₅N₅O₃ [1][2]

Purity ≥98% (HPLC) [1][2]

CAS Number 1704741-11-6 [1][2]

Storage Temperature -20°C [1][2]

Solubility in DMSO 100 mM (45.55 mg/mL) [1]

Solubility in Ethanol 100 mM (45.55 mg/mL) [1]

IC₅₀ for PFKFB3 11 nM [1][2]

IC₅₀ for PFKFB2 159 nM [1][2]

IC₅₀ for PFKFB1 1130 nM [1][2]

Proper Disposal Procedures for AZ-PFKFB3-67
Quarterhydrate
As no specific Safety Data Sheet (SDS) with detailed disposal instructions was found for AZ-
PFKFB3-67 quarterhydrate, general best practices for the disposal of chemical waste in a

laboratory setting must be followed. These procedures are based on guidelines from

environmental health and safety authorities.[3][4][5][6]

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Treat all waste containing AZ-PFKFB3-67 quarterhydrate as hazardous chemical waste.

Do not mix this waste with non-hazardous waste.[5]

Segregate waste streams. For example, do not mix organic solvent waste containing the

compound with aqueous waste.[4] Keep acidic and basic waste streams separate.[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.tocris.com/products/az-pfkfb3-67_5742
https://www.rndsystems.com/products/az-pfkfb3-67_5742
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15577163?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containerization:

Use a designated, leak-proof, and chemically compatible waste container.[3] The original

container or a similar plastic container is often suitable.

The container must be in good condition and have a secure, tight-fitting lid.[3]

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"AZ-PFKFB3-67 quarterhydrate". List all other components of the waste mixture (e.g.,

DMSO, ethanol, cell culture media).

Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

[4]

Ensure the storage area is well-ventilated.[3]

Keep the waste container closed at all times, except when adding waste.[5]

Disposal Request:

Follow your institution's specific procedures for hazardous waste pickup. This typically

involves submitting a request to the Environmental Health and Safety (EHS) department.

Do not dispose of AZ-PFKFB3-67 quarterhydrate down the drain or in regular trash.[3][5]

Evaporation of chemical waste is also not a permissible disposal method.[5]

Spill Cleanup:

In the event of a spill, treat all cleanup materials (e.g., absorbent pads, gloves) as

hazardous waste and dispose of them in the designated waste container.[5]

PFKFB3 Signaling Pathway in Cancer Metabolism
PFKFB3 is a key enzyme in the regulation of glycolysis, a metabolic pathway often upregulated

in cancer cells (the Warburg effect).[7][8] PFKFB3 produces fructose-2,6-bisphosphate, a

potent allosteric activator of phosphofructokinase-1 (PFK-1), which is a critical rate-limiting step
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in glycolysis.[9] The expression and activity of PFKFB3 are regulated by various signaling

pathways, including those activated by growth factors, stress stimuli, and hypoxia.[7][10][11]

PFKFB3 Signaling Pathway in Cancer
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Click to download full resolution via product page

Caption: PFKFB3 signaling pathway and its role in cancer cell proliferation.

Experimental Workflow: In Vitro Kinase Assay with
AZ-PFKFB3-67
The following diagram illustrates a typical workflow for an in vitro kinase assay to evaluate the

inhibitory effect of AZ-PFKFB3-67 on PFKFB3 activity. This type of assay is fundamental in

drug discovery to determine the potency and selectivity of an inhibitor.
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Experimental Workflow: In Vitro Kinase Assay
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Caption: A typical workflow for an in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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